Cas no 491872-65-2 (1H-Pyrazole-4,5-diamine, 1-(1H-pyrrol-3-yl)-)

• Product Name: 1H-Pyrazole-4,5-diamine, 1-(1H-pyrrol-3-yl)-
• CAS No: 491872-65-2
• MF: C₇H₉N₅
• MW: 163.179859876633
• CID: 932257
• PubChem ID: 22062293
• Update Time: 2025-04-19

1H-Pyrazole-4,5-diamine, 1-(1H-pyrrol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4,5-diamine, 1-(1H-pyrrol-3-yl)-
• SCHEMBL6086839
• 491872-65-2
• 1-(1H-Pyrrol-3-yl)-1H-pyrazole-4,5-diamine

• Inchi： 1S/C7H9N5/c8-6-4-11-12(7(6)9)5-1-2-10-3-5/h1-4,10H,8-9H2
• InChI Key： AIFRKXVKQNSXIH-UHFFFAOYSA-N
• SMILES： N1(C(=C(C=N1)N)N)C1C=CNC=1

Computed Properties

• Exact Mass: 163.08579531g/mol
• Monoisotopic Mass: 163.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 85.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles